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A direct comparison of two internationally recognized standards, ASTM D5261 and ISO 9864,

reveals distinct methodologies for determining the mass per unit area of geotextiles. This

property is a critical parameter in quality control and engineering design for geosynthetics.

While both standards aim to achieve the same fundamental measurement, they prescribe

different approaches to sampling, specimen preparation, and conditioning, which can influence

the final reported values.

This guide provides a detailed comparison of these two standards to assist researchers,

scientists, and quality control professionals in understanding their key differences and selecting

the appropriate method for their specific application.

Comparative Analysis of ASTM D5261 and ISO 9864
The primary distinctions between the two standards lie in the number of test specimens, their

dimensions, and the pre-test conditioning protocols. These differences are summarized in the

table below.
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Feature ASTM D5261 ISO 9864

Title

Standard Test Method for

Measuring Mass per Unit Area

of Geotextiles

Geosynthetics - Test method

for the determination of mass

per unit area of geotextiles and

geotextile-related products

Number of Specimens A minimum of five.[1] Not less than ten.[2][3]

Specimen Size

Each specimen must have an

area of at least 10,000 mm²

(15.5 in.²), with a combined

total minimum area of 100,000

mm².[1] A common size is 4" x

8".[4]

Nominally 100 cm² (10,000

mm²).[2][3] For products with

large mesh sizes, a larger

specimen may be required to

be representative.[3]

Sampling Procedure As per ASTM D4354.[1]
In accordance with EN ISO

9862.[3]

Conditioning

Specimens are brought to

moisture equilibrium in an

atmosphere of 21 ± 2°C (70 ±

4°F) and 65 ± 5% relative

humidity.[1]

Specimens are conditioned for

24 hours as per ISO 554,

which specifies standard

atmospheres for conditioning

and testing.[2][3]

Weighing Accuracy To the nearest 0.01 g.[1]
To an accuracy of 10 mg (0.01

g).[3]

Calculation

The mass per unit area is

calculated for each specimen

and then averaged.[1]

The mass per unit area is

calculated for each specimen,

and the mean value and

coefficient of variation are

determined.[3]

Experimental Protocols
The procedural workflows for ASTM D5261 and ISO 9864, while similar in principle, have

specific steps that must be followed.
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://storethinghiem.vn/uploads/files/ASTM%20D5261-10.pdf
https://cdn.standards.iteh.ai/samples/17741/bd428b737a674c048f866dbe1986d54c/ISO-9864-1990.pdf
https://cdn.standards.iteh.ai/samples/37444/8bd83fcc8f75435dbe4a3491bec23cac/ISO-9864-2005.pdf
https://storethinghiem.vn/uploads/files/ASTM%20D5261-10.pdf
https://www.geocomp.com/tests/standard-test-method-for-measuring-mass-per-unit-area-of-geotextiles-2/
https://cdn.standards.iteh.ai/samples/17741/bd428b737a674c048f866dbe1986d54c/ISO-9864-1990.pdf
https://cdn.standards.iteh.ai/samples/37444/8bd83fcc8f75435dbe4a3491bec23cac/ISO-9864-2005.pdf
https://cdn.standards.iteh.ai/samples/37444/8bd83fcc8f75435dbe4a3491bec23cac/ISO-9864-2005.pdf
https://storethinghiem.vn/uploads/files/ASTM%20D5261-10.pdf
https://cdn.standards.iteh.ai/samples/37444/8bd83fcc8f75435dbe4a3491bec23cac/ISO-9864-2005.pdf
https://storethinghiem.vn/uploads/files/ASTM%20D5261-10.pdf
https://cdn.standards.iteh.ai/samples/17741/bd428b737a674c048f866dbe1986d54c/ISO-9864-1990.pdf
https://cdn.standards.iteh.ai/samples/37444/8bd83fcc8f75435dbe4a3491bec23cac/ISO-9864-2005.pdf
https://storethinghiem.vn/uploads/files/ASTM%20D5261-10.pdf
https://cdn.standards.iteh.ai/samples/37444/8bd83fcc8f75435dbe4a3491bec23cac/ISO-9864-2005.pdf
https://storethinghiem.vn/uploads/files/ASTM%20D5261-10.pdf
https://cdn.standards.iteh.ai/samples/37444/8bd83fcc8f75435dbe4a3491bec23cac/ISO-9864-2005.pdf
https://www.benchchem.com/product/b11183713?utm_src=pdf-body
https://www.benchchem.com/product/b11183713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sampling: A lot sample is taken according to ASTM D4354. From this, a full-width laboratory

sample is obtained.[1]

Specimen Preparation: A minimum of five test specimens are cut from the laboratory sample,

ensuring they are representative of the entire roll width. Each specimen must have an area

of at least 10,000 mm², and their total combined area must be at least 100,000 mm².[1]

Specimens should be cut at least one-tenth of the geotextile width from any selvage.[1]

Conditioning: The specimens are conditioned in a standard atmosphere for testing

geotextiles, which is maintained at a relative humidity of 65 ± 5% and a temperature of 21 ±

2°C (70 ± 4°F), until moisture equilibrium is reached.[1]

Procedure: Each conditioned specimen is weighed individually on a calibrated balance to the

nearest 0.01 g.[1]

Calculation: The mass per unit area of each specimen is calculated by dividing the mass of

the specimen by its area. The average of these values is then reported as the mass per unit

area of the laboratory sample.[1]

ISO 9864: Mass per Unit Area of Geotextiles and
Geotextile-Related Products

Sampling and Specimen Preparation: At least ten specimens are cut from positions

distributed over the full width and length of the sample, in accordance with EN ISO 9862.[3]

A die is used to cut specimens to a nominal size of 100 cm².[3] For materials like geogrids

with large openings, the specimen size should be larger to include at least five constituent

elements in both directions.[3]

Conditioning: The specimens are conditioned for 24 hours in a standard atmosphere as

specified in ISO 554, unless it can be demonstrated that omitting this step does not affect the

results.[2][3]

Procedure: Each conditioned specimen is weighed to an accuracy of 10 mg.[3]

Calculation: The mass per unit area for each specimen is calculated. The mean mass per

unit area and the coefficient of variation for all specimens are then calculated and reported.

[3]
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Logical Workflow Diagram
The following diagram illustrates the logical relationship and key decision points when choosing

between ASTM D5261 and ISO 9864 for determining the mass per unit area of geosynthetics.
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Workflow for Selecting a Standard for Mass Per Unit Area
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Mass Per Unit Area of a Geosynthetic
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ISO Specification
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No Specific Requirement

None
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to Equilibrium

Conditioning:
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Calculate Average
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Calculate Mean and
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Report Results per
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Caption: A flowchart comparing the procedural steps of ASTM D5261 and ISO 9864.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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